Cas no 2172520-06-6 (6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2172520-06-6
• MF: C₁₄H₁₄F₂N₄O₂
• MW: 308.283369541168
• CID: 6084886
• PubChem ID: 165504239
• Update Time: 2025-11-06

6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2172520-06-6
• 6-amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
• EN300-1452361
• 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C14H14F2N4O2/c15-9-5-8(6-10(16)7-9)11-12(17)18-14(19-13(11)21)20-1-3-22-4-2-20/h5-7H,1-4H2,(H3,17,18,19,21)
• InChI Key： SECYDEKVRSNFHG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1=C(N)N=C(NC1=O)N1CCOCC1)F

Computed Properties

• Exact Mass: 308.10848203g/mol
• Monoisotopic Mass: 308.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80Ų

Additional information on 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one

Introduction to 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2172520-06-6)

The compound 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one, identified by its CAS number 2172520-06-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrimidine core with substituents that include an amino group, a morpholine ring, and a 3,5-difluorophenyl moiety, has garnered attention for its potential in medicinal chemistry and drug discovery.

Pyrimidine derivatives are well-documented for their biological activity and have been extensively studied in the development of therapeutic agents. The structural features of 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one contribute to its unique pharmacological properties. The presence of fluorine atoms in the 3,5-difluorophenyl group enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the morpholine ring introduces a polar functional group that can interact with proteins, further modulating its biological effects.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atoms in 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one not only improve the compound's bioavailability but also influence its electronic properties, making it a versatile scaffold for further derivatization. This has led to increased interest in exploring its potential applications in treating various diseases.

In the realm of oncology, pyrimidine-based compounds have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. The structural motif of 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one aligns well with known binding pockets of enzymes such as thymidylate synthase and dihydrofolate reductase. Preliminary studies suggest that this compound may exhibit inhibitory activity against these enzymes, making it a candidate for developing novel anticancer therapies.

The morpholine ring in 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one also plays a crucial role in modulating pharmacokinetic properties. Morpholine derivatives are known for their ability to enhance solubility and improve oral bioavailability, which are critical factors for drug efficacy. This feature makes the compound an attractive candidate for further development into an oral therapeutic agent.

Moreover, the synthesis of 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one involves well-established chemical methodologies, ensuring scalability and reproducibility. The synthetic route includes condensation reactions and functional group transformations that are commonly employed in pharmaceutical manufacturing. This facilitates the production of larger quantities of the compound for preclinical and clinical studies.

Advances in computational chemistry have also contributed to the understanding of 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors implicated in various diseases. These findings provide a rational basis for designing structure-based drug candidates that target specific pathological pathways.

The potential applications of 6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one extend beyond oncology. Researchers are exploring its efficacy in treating inflammatory diseases and infectious disorders. The compound's ability to modulate enzyme activity and interact with cellular receptors suggests broad therapeutic utility. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,6-Amino-5-(3,5-difluorophenyl)-2-(morpholin-4-y1)-3,,dihydropyr1midin,,40one (CAS No. 2172520–06–6) is a promising compound with significant implications for pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable scaffold for designing novel therapeutic agents. Continued research into this compound will likely uncover new treatments for a variety of diseases.